1-Cyclopropyl-4-methylpiperidin-4-ol
Overview
Description
“1-Cyclopropyl-4-methylpiperidin-4-ol” is a chemical compound with the CAS Number: 1849219-99-3 . It has a molecular weight of 155.24 . It is in powder form .
Synthesis Analysis
A series of novel piperidin-4-ol derivatives, which could include “1-Cyclopropyl-4-methylpiperidin-4-ol”, were designed, synthesized, and evaluated for potential treatment of HIV . The compounds were obtained via an efficient synthetic route in excellent yields and have been characterized by 1 H NMR, 13 C NMR, MS, and elemental analysis .Molecular Structure Analysis
The IUPAC name of the compound is 1-cyclopropyl-4-methylpiperidin-4-ol . The InChI code is 1S/C9H17NO/c1-9(11)4-6-10(7-5-9)8-2-3-8/h8,11H,2-7H2,1H3 . The InChI key is NZQKTOZRERVZPF-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound is a powder and is stored at room temperature . It has a molecular weight of 155.24 .Scientific Research Applications
Chemical Research
“1-Cyclopropyl-4-methylpiperidin-4-ol” is a chemical compound with the CAS Number: 1849219-99-3 . It is often used in chemical research due to its unique structure and properties . The compound is typically stored at room temperature and comes in a physical form of powder .
Biological Research
The compound has been found to have significant biological activity. In particular, it has been used in the synthesis of pyrazole derivatives, which have shown promising in vitro antifungal and antibacterial properties . The addition of 4-methylpiperidin-4-ol increases the molecule’s lipid solubility and speeds up absorption, enhancing its biological activity .
Photophysical Studies
The compound has also been used in photophysical studies. Theoretical evaluations of the photophysical characteristics of substances produced with this compound have been carried out using the ab-initio technique . The ground state optimization and HOMO-LUMO energy levels are computed using the DFT-B3LYP-6-31G(d) basis set .
Global Chemical Reactivity Studies
The compound has been used in studies of global chemical reactivity. Theoretically estimated HOMO-LUMO values are used to evaluate global chemical reactivity and descriptive characteristics . The results demonstrate that the synthesized molecule possesses a high electrophilicity and electronegative index .
In-vitro Biological Activity Studies
The compound has been used in in-vitro biological activity studies. A 4-methylpiperidin-4-ol substituted pyrazole derivative shows good in-vitro biological applications .
In-silico Biological Activity Studies
The compound has been used in in-silico biological activity studies. The results of these studies have shown that a 4-methylpiperidin-4-ol substituted pyrazole derivative shows good in-silico biological applications .
Mechanism of Action
Safety and Hazards
The compound has been classified under the GHS07 pictogram . The signal word for the compound is “Warning” and the hazard statements are H315, H319, H335 . The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
1-cyclopropyl-4-methylpiperidin-4-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO/c1-9(11)4-6-10(7-5-9)8-2-3-8/h8,11H,2-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZQKTOZRERVZPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(CC1)C2CC2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopropyl-4-methylpiperidin-4-ol | |
CAS RN |
1849219-99-3 |
Source
|
| Record name | 1-cyclopropyl-4-methylpiperidin-4-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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